Cas no 4571-51-1 ((6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione)

• Product Name: (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
• CAS No: 4571-51-1
• MF: C₂₄H₂₉FO₆
• MW: 432.481871366501
• CID: 929997
• PubChem ID: 107560
• Update Time: 2025-11-01

(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 9beta,11beta-epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
• (6α,9β,11β,16α)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
• (6alpha,9beta,11alpha,16alpha)-6-fluoro-17-hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
• 4571-51-1
• AKOS030254948
• SCHEMBL11443532
• [2-[(1S,2S,8S,10S,11S,13R,14R,15S,17S)-8-Fluoro-14-hydroxy-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-2-oxoethyl] acetate
• EINECS 224-953-9
• DTXSID10963430
• 6-Fluoro-17-hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
• NS00048018
• (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione

• Inchi： 1S/C24H29FO6/c1-12-7-15-16-9-18(25)17-8-14(27)5-6-21(17,3)24(16)20(31-24)10-22(15,4)23(12,29)19(28)11-30-13(2)26/h5-6,8,12,15-16,18,20,29H,7,9-11H2,1-4H3/t12-,15+,16+,18+,20+,21+,22+,23+,24-/m1/s1
• InChI Key： ZSDUSKSIXJMQRS-JRNNXUHZSA-N
• SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)[C@]23[C@H](C[C@]4(C)[C@@](C(COC(C)=O)=O)([C@H](C)C[C@H]4[C@@H]2C1)O)O3)=O

Computed Properties

• Exact Mass: 432.19481680g/mol
• Monoisotopic Mass: 432.19481680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives

Additional information on (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione

Compound CAS No. 4571-51-1: (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna- -

The compound with CAS No. 4571-5-5- , designated as (6a,9b,

In recent years, the structural elucidation of (6a,9b,

The presence of a fluoro substituent at position 6 and an acetyloxy group at position 2-

Clinical studies published in 2023 have highlighted the role of this compound's stereochemistry in modulating its pharmacokinetic profile. Researchers demonstrated that the specific configuration at positions 6a and 9b enhances metabolic stability compared to racemic mixtures or other stereoisomers. This finding underscores the importance of precise stereochemical control during synthesis to achieve optimal therapeutic outcomes.

Synthesis methodologies for this compound have evolved significantly since its initial discovery. Traditional approaches relied on multi-step processes involving steroid ring modifications and protection/deprotection strategies. Howeverrecent advancements in asymmetric catalysis

A groundbreaking study from the University of Oxford revealed novel applications of this compound in autoimmune disorders. By leveraging its unique combination of anti-inflammatory properties and fluorine-mediated receptor selectivity, researchers developed a targeted delivery system that minimizes systemic side effects while maximizing efficacy at affected tissues.

In preclinical models, the epoxy group at positions 9 and 1-